Cas no 4611-42-1 (N-Ethyl-2-hydroxybenzamide)

N-Ethyl-2-hydroxybenzamide structure
N-Ethyl-2-hydroxybenzamide structure
Product Name:N-Ethyl-2-hydroxybenzamide
CAS No:4611-42-1
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD01684552
CID:930207
PubChem ID:78354
Update Time:2025-04-19

N-Ethyl-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-Ethyl-2-hydroxybenzamide
    • N-ethyl-2-hydroxybenzaMide (SALTDATA: FREE)
    • AC1L2V1R
    • AC1Q5FND
    • Benzamide, N-ethyl-2-hydroxy-
    • BRN 2829309
    • N-Aethyl-salicylamid
    • N-ethyl-2-hydroxy-benzamide
    • N-Ethylsalicylamid
    • N-ethyl-salicylamide
    • N-Ethylsalicylamide
    • Salicylamide, N-ethyl-
    • Salicylethylamide
    • salicylic acid ethylamide
    • Salicylsaeure-aethylamid
    • SureCN1797745
    • AKOS000207592
    • DB-209995
    • 4611-42-1
    • Z252387016
    • UHDKXFCUGVGVDP-UHFFFAOYSA-N
    • ethyl salicyl-amide
    • CS-0037834
    • MFCD01684552
    • AS-58874
    • DTXSID70196727
    • AM803933
    • SCHEMBL1797745
    • EN300-1263642
    • ALBB-023496
    • MDL: MFCD01684552
    • Inchi: 1S/C9H11NO2/c1-2-10-9(12)7-5-3-4-6-8(7)11/h3-6,11H,2H2,1H3,(H,10,12)
    • InChI Key: UHDKXFCUGVGVDP-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C(NCC)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

N-Ethyl-2-hydroxybenzamide Pricemore >>

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